Cas no 88904-01-2 (Cyclopentanepropanenitrile, 2-hydroxy-)
88904-01-2 structure
Product Name:Cyclopentanepropanenitrile, 2-hydroxy-
CAS No:88904-01-2
MF:C8H13NO
MW:139.194922208786
CID:620053
PubChem ID:13164029
Update Time:2025-04-19
Cyclopentanepropanenitrile, 2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanepropanenitrile, 2-hydroxy-
- 3-(2-hydroxycyclopentyl)propanenitrile
- 88904-01-2
- DTXSID60524035
-
- Inchi: 1S/C8H13NO/c9-6-2-4-7-3-1-5-8(7)10/h7-8,10H,1-5H2
- InChI Key: COPSDBLYEBSARS-UHFFFAOYSA-N
- SMILES: OC1CCCC1CCC#N
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44Ų
Cyclopentanepropanenitrile, 2-hydroxy- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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